Cas no 2227735-44-4 ((2S)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-amine)

• Product Name: (2S)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-amine
• CAS No: 2227735-44-4
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 6550742
• PubChem ID: 95432862
• Update Time: 2024-01-09

(2S)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-amine
• EN300-1994224
• 2227735-44-4

• Inchi： 1S/C12H15ClN2/c1-8(14)5-9-7-15(2)12-6-10(13)3-4-11(9)12/h3-4,6-8H,5,14H2,1-2H3/t8-/m0/s1
• InChI Key： ARDQMYREQGATGO-QMMMGPOBSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C[C@H](C)N

Computed Properties

• Exact Mass: 222.0923762g/mol
• Monoisotopic Mass: 222.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles